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Compound of Interest

Compound Name: tert-Butanol

Cat. No.: B103910

Essential Safety and Handling Guide for tert-Butanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling tert-
Butanol in a laboratory setting. Adherence to these procedures is critical for ensuring personal
safety and maintaining a secure research environment.

tert-Butanol is a highly flammable liquid and vapor that can cause serious eye irritation and
respiratory irritation.[1][2][3] It is harmful if inhaled.[1][3][4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment should be used
whenever handling tert-Butanol:
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or a
face shield.[3][5]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2][3]

Hand Protection

Protective gloves resistant to
tert-Butanol, such as nitrile
rubber or butyl rubber.[1][6]

Prevents skin contact, which
can lead to irritation, drying,

and cracking.[7]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
is required if exposure limits
are exceeded or if working in a
poorly ventilated area.[1][5]
For exposures potentially
exceeding 1,600 ppm, a self-
contained breathing apparatus
(SCBA) is necessary.[7]

Protects against inhalation of
harmful vapors that can irritate
the respiratory system and

cause other health effects.[2]

[7]

Skin and Body Protection

A lab coat or other protective
clothing should be worn to
prevent skin exposure.[5] In
situations with a risk of
significant splashing, chemical-
resistant clothing may be

necessary.

Minimizes the risk of skin

contact with tert-Butanol.

Occupational Exposure Limits

It is crucial to maintain workplace concentrations of tert-Butanol below established exposure

limits:

Organization

Exposure Limit

OSHA (PEL) 100 ppm (8-hour TWA)[7]
NIOSH (REL) 100 ppm (10-hour TWA); 150 ppm (STEL)[7]
ACGIH (TLV) 100 ppm (8-hour TWA)[7]
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan for Handling tert-Butanol

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of tert-Butanol.

Preparation and Handling

o Ventilation: Always handle tert-Butanol in a well-ventilated area, preferably within a
chemical fume hood.[8]

« Ignition Sources: tert-Butanol is highly flammable.[1][2][3] Keep it away from heat, sparks,
open flames, and other ignition sources.[1][2][3] Use non-sparking tools and explosion-proof
equipment.[4][5]

e Grounding: Ground and bond containers when transferring the material to prevent static
electricity discharge.[1][5]

e Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or
smoking.[1][3] Avoid contact with skin, eyes, and clothing.[2][5][8]

Storage

o Container: Store in a tightly closed container in a cool, dry, and well-ventilated area
designated for flammable liquids.[1][4]

» Incompatibilities: Keep away from strong oxidizers, strong acids, alkali metals, and
aluminum.[2]

» Sunlight: Protect from direct sunlight.[1]

Spill and Emergency Procedures

e Minor Spills:
o Remove all ignition sources.[6]

o Ventilate the area.
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o Absorb the spill with an inert material such as sand, diatomaceous earth, or a universal
binding agent.[2][5]

o Place the absorbed material into a suitable, closed container for disposal.[4]
e Major Spills:

o Evacuate the area immediately and move upwind.[6]

o Alert emergency responders.[6]
e Fire:

o Use dry chemical, carbon dioxide, alcohol-resistant foam, or a powder extinguisher.[1][5]
[7] Water may be ineffective and could spread the fire.[5]

o Wear a self-contained breathing apparatus (SCBA) and full protective gear when fighting a
fire.[4][9]

e First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[2][4]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[2][7] Remove contact lenses if present and easy to do.[2][7] Seek
immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water and give one or two
glasses of water to drink.[10] Seek immediate medical attention.

Disposal Plan

o Waste Characterization: tert-Butanol and its containers must be disposed of as hazardous
waste.[2]
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o Disposal Method: Contact a licensed professional waste disposal service.[8] Do not empty
into drains or dispose of with household garbage.[2][11] Contaminated packaging should be
disposed of in the same manner as the unused product.[3]

Experimental Workflow for Handling tert-Butanol

The following diagram illustrates the logical steps for safely handling tert-Butanol in a
laboratory setting.
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Caption: Workflow for the safe handling of tert-Butanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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